Cas no 2137087-73-9 (Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(2-methoxyethyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(2-methoxyethyl)-, 1,1-dimethylethyl ester
• CAS No: 2137087-73-9
• MF: C₁₁H₂₃NO₅
• MW: 249.304023981094
• CID: 5276882
• Update Time: 2025-05-20

Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(2-methoxyethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(2-methoxyethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H23NO5/c1-11(2,3)17-10(15)12(5-6-16-4)7-9(14)8-13/h9,13-14H,5-8H2,1-4H3/t9-/m1/s1
• InChI Key： YDYIIORBTVKFEP-SECBINFHSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C[C@@H](O)CO)CCOC

Additional information on Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(2-methoxyethyl)-, 1,1-dimethylethyl ester

Recent Advances in the Study of Carbamic Acid, N-[(2R)-2,3-dihydroxypropyl]-N-(2-methoxyethyl)-, 1,1-dimethylethyl Ester (CAS: 2137087-73-9)

The compound Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(2-methoxyethyl)-, 1,1-dimethylethyl ester (CAS: 2137087-73-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

One of the key areas of research has been the compound's role as a precursor or intermediate in the synthesis of more complex bioactive molecules. Its stereochemistry and functional groups make it a versatile building block in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel enzyme inhibitors, particularly targeting kinases involved in inflammatory pathways. The study highlighted the compound's ability to enhance the bioavailability and metabolic stability of the resulting inhibitors.

Another significant advancement involves the exploration of its direct biological activities. Preliminary in vitro assays have indicated that Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(2-methoxyethyl)-, 1,1-dimethylethyl ester exhibits moderate inhibitory effects on certain cancer cell lines, as reported in a recent preprint from BioRxiv. The study suggested that the compound's mechanism may involve interference with cellular signaling pathways, though further in vivo validation is required to confirm these findings.

From a synthetic chemistry perspective, researchers have made strides in optimizing the production of this compound. A 2024 patent application detailed an improved synthetic route that increases yield and reduces byproducts, making it more feasible for large-scale production. This development is particularly relevant for pharmaceutical companies looking to incorporate the compound into their drug discovery pipelines.

Despite these promising developments, challenges remain in fully characterizing the compound's safety profile and pharmacokinetic properties. Current research efforts are also directed toward understanding its potential off-target effects and metabolic fate in biological systems. Collaborative studies between academic institutions and pharmaceutical companies are underway to address these questions and pave the way for potential clinical applications.

In conclusion, Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(2-methoxyethyl)-, 1,1-dimethylethyl ester represents an exciting area of research in chemical biology. Its dual role as both a synthetic intermediate and a potential bioactive molecule makes it a valuable subject for continued investigation. Future studies will likely focus on expanding its therapeutic applications and further refining its chemical properties for optimal pharmaceutical utility.